![molecular formula C24H17N3OS2 B302783 10-(4-pyridinylmethylene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one](/img/structure/B302783.png)
10-(4-pyridinylmethylene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
10-(4-pyridinylmethylene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one is a synthetic compound with a unique chemical structure that has attracted the attention of researchers in various fields. This compound has shown potential in scientific research due to its diverse biological activities and potential therapeutic applications.
Mechanism of Action
The mechanism of action of 10-(4-pyridinylmethylene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one is not fully understood. However, studies have suggested that it may act by inhibiting various enzymes, such as tyrosine kinase and topoisomerase. It may also modulate various signaling pathways, such as the PI3K/Akt and MAPK pathways, which are involved in cell proliferation, survival, and differentiation.
Biochemical and Physiological Effects:
This compound has been shown to have diverse biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit glucose uptake in diabetic cells, and inhibit the growth of various fungi and bacteria. It has also been shown to have anti-inflammatory and neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of using 10-(4-pyridinylmethylene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one in lab experiments is its diverse biological activities. It has potential in various fields, including cancer research, diabetes research, and neurodegenerative disease research. However, one limitation is its complex chemical structure, which may make it difficult to synthesize and study.
Future Directions
There are many potential future directions for research on 10-(4-pyridinylmethylene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one. One direction is to study its potential as a therapeutic agent for various diseases, such as cancer, diabetes, and neurodegenerative diseases. Another direction is to study its mechanism of action in more detail to better understand how it exerts its diverse biological activities. Additionally, further research could be done to optimize the synthesis method and improve the yield of the compound.
Synthesis Methods
The synthesis of 10-(4-pyridinylmethylene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one involves a multistep process. The starting material is 2-aminothiophene-3-carboxylic acid, which is reacted with 4-chloro-2-nitrobenzaldehyde to form an intermediate compound. The intermediate is then reduced to form the corresponding amine, which is further reacted with 4-formylpyridine to form the final product.
Scientific Research Applications
10-(4-pyridinylmethylene)-7-(2-thienyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one has shown potential in various scientific research applications. It has been studied for its anticancer, antidiabetic, antifungal, antiviral, and antibacterial activities. It has also been studied for its potential in treating neurodegenerative diseases and as a potential therapeutic agent for inflammation.
properties
Molecular Formula |
C24H17N3OS2 |
---|---|
Molecular Weight |
427.5 g/mol |
IUPAC Name |
(14E)-14-(pyridin-4-ylmethylidene)-11-thiophen-2-yl-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one |
InChI |
InChI=1S/C24H17N3OS2/c28-23-20(14-15-9-11-25-12-10-15)30-24-26-21-17-5-2-1-4-16(17)7-8-18(21)22(27(23)24)19-6-3-13-29-19/h1-6,9-14,22H,7-8H2/b20-14+ |
InChI Key |
ATXHTPXZIHDDQC-XSFVSMFZSA-N |
Isomeric SMILES |
C1CC2=C(C3=CC=CC=C31)N=C4N(C2C5=CC=CS5)C(=O)/C(=C\C6=CC=NC=C6)/S4 |
SMILES |
C1CC2=C(C3=CC=CC=C31)N=C4N(C2C5=CC=CS5)C(=O)C(=CC6=CC=NC=C6)S4 |
Canonical SMILES |
C1CC2=C(C3=CC=CC=C31)N=C4N(C2C5=CC=CS5)C(=O)C(=CC6=CC=NC=C6)S4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.